Cas no 20187-61-5 (2-Hydroxyacetophenone; Methanesulfonyl)
20187-61-5 structure
Product Name:2-Hydroxyacetophenone; Methanesulfonyl
CAS No:20187-61-5
MF:C9H10O4S
MW:214.238301753998
CID:2840348
PubChem ID:13978979
Update Time:2025-04-21
2-Hydroxyacetophenone; Methanesulfonyl Chemical and Physical Properties
Names and Identifiers
-
- Ethanone, 2-[(methylsulfonyl)oxy]-1-phenyl-
- DTXSID60553688
- SCHEMBL2540632
- methanesulfonic acid 2-oxo-2-phenylethyl ester
- 2-Oxo-2-phenylethyl methanesulfonate
- 20187-61-5
- 2-Hydroxyacetophenone; Methanesulfonyl
-
- Inchi: 1S/C9H10O4S/c1-14(11,12)13-7-9(10)8-5-3-2-4-6-8/h2-6H,7H2,1H3
- InChI Key: PGKMWTAFZUKYBD-UHFFFAOYSA-N
- SMILES: CS(OCC(C1C=CC=CC=1)=O)(=O)=O
Computed Properties
- Exact Mass: 214.02997997Da
- Monoisotopic Mass: 214.02997997Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 282
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 68.8Ų
2-Hydroxyacetophenone; Methanesulfonyl Related Literature
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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